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Compound of Interest |

Compound Name: L-Valine, 2,3-dimethyl-
CAS No.: 151212-89-4
Cat. No.: B1146156
. J

Classification: Synthetic Non-Proteinogenic Amino Acid

Urgent Operational Summary: L-Valine, 2,3-dimethyl- is a sterically hindered, synthetic amino
acid analog. Unlike naturally occurring L-Valine, this compound is not readily biodegradable
and must be treated as regulated chemical waste. Under no circumstances should this
compound be disposed of via sanitary sewer systems or trash.

Technical Identification & Hazard Assessment

Before initiating disposal, you must validate the material's state. As a senior researcher, you
are responsible for distinguishing between "biological waste" and "chemical waste"—this
compound falls strictly under Chemical Waste.

Chemical Identity

o Chemical Name: 2-Amino-2,3-dimethylbutanoic acid (likely isomer based on homenclature).
e Chemical Class: Alkylated

-amino acid / Non-proteinogenic amino acid (NPAA).

o Physical State: White to off-white crystalline powder.

Hazard Profile (Class-Based Assessment)
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While specific SDS data for this rare isomer may be limited, it shares the toxicity profile of
similar alkylated amino acids:

Hazard Category GHS Classification Operational Implication

Causes skin/eye irritation
Health Irritant (Category 2) (H315/H319). Do not inhale
dust.

May cause respiratory irritation

Respiratory STOT SE 3

(H335). Use fume hood.
) ) Finely divided powder can form

Physical Combustible Dust ) ) o
explosive mixtures in air.
Due to steric hindrance (2,3-

) ) dimethyl substitution),
Environmental Persistent

enzymatic degradation is slow.

Bio-accumulative potential.

Pre-Disposal Stabilization & Segregation

The Principle of Segregation: Effective disposal relies on preventing "unknowns" in the waste
stream. This compound is an Organic Solid or, if dissolved, an Organic Liquid (Non-
Halogenated).

Step 1: Purity Verification

o Check: Is the material contaminated with heavy metals, oxidizers, or viral vectors?
o If Yes: The waste stream changes to Mixed Waste or Biomedical Waste.

o If No (Pure Compound): Proceed to Chemical Waste protocols below.

Step 2: PPE Requirements

e Hands: Nitrile gloves (minimum 0.11 mm thickness).
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e Respiratory: If handling >10g of dry powder outside a fume hood, use an N95 or P100
respirator to prevent sensitization.

e Eyes: Chemical splash goggles (ANSI Z87.1).

Disposal Workflows
Scenario A: Disposal of Solid Waste (Powder)

Best practice for expired or surplus dry reagents.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass
for solids to prevent breakage during compaction.

o Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: "L-Valine, 2,3-dimethyl-" (Do not use abbreviations).
o Constituents: 100%.
o Hazard Checkbox: [x] Irritant [x] Toxic (Precautionary).

o Transfer: Transfer powder using a chemically inert spatula. Do not generate dust. Wipe the
spatula with a solvent-dampened tissue and add the tissue to the solid waste container.

o Closure: Screw the lid tight. Do not leave open in the fume hood.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Stock Solutions)

Best practice for HPLC effluent or reaction byproducts.
e pH Check (The Self-Validating Step):
o Before adding to a waste carboy, check the pH of your solution.

o Requirement: pH should be between 5 and 9. If highly acidic/basic, neutralize carefully to
prevent exothermic reactions inside the waste container.
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e Segregation:
o Solvent Base: Is the solvent water, methanol, or DMSO?
o Stream: Pour into "Non-Halogenated Organic Waste".

o Critical Prohibition: Do NOT mix with oxidizing acids (Nitric, Perchloric) or halogenated
solvents (DCM, Chloroform) unless the facility explicitly allows "Commingled Solvents."

o Triple Rinse: Rinse the original vessel 3 times with a small volume of solvent. Add rinsate to
the waste carboy.

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of L-Valine, 2,3-
dimethyl- to ensure compliance and safety.
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Waste: L-Valine, 2,3-dimethyl-

Determine Physical State

Solid (Powder)

Liquid (Solution)

Is it contaminated with
Biohazards or Radioisotopes?

Segregate as Proceed as

MIXED/BIO WASTE CHEMICAL WASTE ClEE <RIV e

No Halogens Contains Halogens

Container: Wide-mouth HDPE
Label: 'Solid Organic Waste'
Hazard: Irritant

Non-Halogenated Carboy Halogenated Carboy
(MeOH, DMSO, Water) (DCM, Chloroform)

Final Disposal:
High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and containerization of L-Valine, 2,3-dimethyl-
waste streams.
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Emergency Protocols (Spill Response)

In the event of a spill, rapid containment prevents lab contamination.
« |solate: Alert nearby personnel and cordon off the area (10 ft radius).
e Protect: Don PPE (Goggles, Gloves, Lab Coat).
» Contain (Solid Spill):
o Do not dry sweep (risk of dust generation).
o Cover the powder with wet paper towels (dampened with water) to prevent aerosolization.
o Scoop the wet mass into a waste bag.
e Contain (Liquid Spill):
o Use vermiculite or absorbent pads.
o Validation: Verify the surface pH is neutral after cleanup.

o Disposal: All cleanup materials (gloves, towels, scoops) must be disposed of as hazardous
chemical waste, same as the product itself.

Regulatory Framework & Compliance

This guide aligns with US Federal regulations. Local facility codes may be stricter.

o RCRA Status: While L-Valine, 2,3-dimethyl- is not explicitly "P-listed" or "U-listed" (40 CFR
§ 261.33), it falls under the "Characteristic of Ignitability” (if combustible dust) or general
"Process Waste."

o EPA Waste Code: If unlisted, use D001 (Ignitable) if the powder is ultra-fine/flammable,
otherwise classify as Non-RCRA Regulated Hazardous Waste (state dependent).

e Drain Disposal:STRICTLY PROHIBITED. The Clean Water Act (CWA) prohibits the
discharge of chemical agents that may interfere with POTW (Publicly Owned Treatment
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Works) biological processing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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